Cas no 1820683-09-7 (Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-
• CAS No: 1820683-09-7
• MF: C₁₅H₈F₃IN₂
• MW: 400.137105941772
• MDL: MFCD16614357
• CID: 4781016
• Update Time: 2025-11-06

Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-

• MDL： MFCD16614357
• Inchi： 1S/C15H8F3IN2/c16-15(17,18)13-8-12(20-14(19)21-13)11-6-5-9-3-1-2-4-10(9)7-11/h1-8H
• InChI Key： PDBXKWRRNAVXEM-UHFFFAOYSA-N
• SMILES： C1(I)=NC(C(F)(F)F)=CC(C2=CC=C3C(=C2)C=CC=C3)=N1

Additional information on Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-

Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- (CAS No. 1820683-09-7): A Comprehensive Overview

Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-, identified by its CAS number CAS No. 1820683-09-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

The molecular framework of Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- incorporates several key functional groups that contribute to its unique chemical properties. The presence of an iodine atom at the 2-position, a naphthalene moiety at the 4-position, and a trifluoromethyl group at the 6-position imparts distinct reactivity and selectivity, making it a valuable intermediate in organic synthesis. These structural features enable the compound to participate in a variety of chemical transformations, including cross-coupling reactions, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of heterocyclic compounds, with Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- serving as a notable example. The compound's ability to undergo palladium-catalyzed cross-coupling reactions has been extensively explored, leading to the development of efficient synthetic routes to a wide array of biologically active molecules. These reactions are particularly advantageous due to their high yields, excellent regioselectivity, and compatibility with diverse functional groups.

The pharmaceutical industry has shown considerable interest in Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- due to its potential as a building block for the design of novel drugs. Researchers have leveraged its structural motifs to create compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of this molecule have been investigated for their ability to inhibit specific enzymes involved in cancer cell proliferation. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

The incorporation of a naphthalene ring into the pyrimidine core introduces additional complexity and functionality to the molecule. Naphthalene derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets in unique ways. The naphthalenyl moiety in Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- has been shown to contribute to the compound's solubility and bioavailability, factors that are critical for therapeutic efficacy.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)-. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These studies have not only aided in rationalizing its pharmacological effects but also guided the optimization of its chemical structure for improved biological activity. By integrating experimental data with computational predictions, researchers can design more effective drugs with fewer side effects.

The synthesis of Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more accessible than ever before. For example, transition metal-catalyzed reactions have enabled the efficient construction of its core framework. These advancements have not only streamlined the synthesis process but also opened up new avenues for exploring its derivatives.

In conclusion, Pyrimidine, 2-iodo-4-(2-naphthalenyl)-6-(trifluoromethyl)- (CAS No. 1820683-09-7) is a versatile and promising compound with significant implications for pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of innovation in the chemical and pharmaceutical industries.